Cas no 247082-57-1 (Buddledone B)

• Product Name: Buddledone B
• CAS No: 247082-57-1
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 6688300
• Update Time: 2024-03-02

Buddledone B Chemical and Physical Properties

Names and Identifiers

• Buddledone B

• Inchi： 1S/C15H22O2/c1-11-6-5-7-13(16)12(2)10-15(3,4)9-8-14(11)17/h8-11H,5-7H2,1-4H3/b9-8+,12-10-/t11-/m1/s1
• InChI Key： NFDDZSDTJCSOCJ-PIEPLHKJSA-N
• SMILES： C1C(C)(C)C=CC(=O)[C@H](C)CCCC(=O)C=1C |c:15,t:4,&1:8|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 3.052

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones